Cas no 1547589-22-9 (1-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopentane-1-carboxylic acid
• CAS No: 1547589-22-9
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5977629
• PubChem ID: 115433022
• Update Time: 2025-05-22

1-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopentane-1-carboxylic acid
• 1-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopentane-1-carboxylic acid
• 1547589-22-9
• EN300-1045617

• Inchi： 1S/C11H17NO4/c1-2-7-16-10(15)12-8-11(9(13)14)5-3-4-6-11/h2H,1,3-8H2,(H,12,15)(H,13,14)
• InChI Key： YQTRYDTVPQPJIE-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC=C)CCCC1)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopentane-1-carboxylic acid

Compound CAS No. 1547589-22-9: 1-({(Prop-2-en-1-yloxy)carbonylamino}methyl)cyclopentane-1-carboxylic Acid

The compound with CAS No. 1547589-22-9, known as 1-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopentane-1-carboxylic acid, is a structurally complex organic molecule that has garnered attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of cyclic carboxylic acids with substituted amino groups, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of cyclopentane-based compounds in drug discovery and materials science. The presence of the propenyl group (prop-2-en-1-yloxy) introduces a degree of unsaturation, which can influence the compound's reactivity and stability. This feature makes it a promising candidate for use in polymer synthesis, where controlled reactivity is crucial for achieving desired material properties.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. Researchers have explored various synthetic pathways to optimize yield and purity, with a focus on green chemistry principles to minimize environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of applications, this compound has shown potential in the pharmaceutical industry as a precursor for bioactive molecules. Its structure allows for functionalization at multiple sites, enabling the creation of derivatives with tailored biological activities. Recent advancements in computational chemistry have facilitated the design of such derivatives by predicting their binding affinities to target proteins, thereby accelerating drug development processes.

Moreover, the compound's ability to form stable amide bonds has made it valuable in peptide synthesis. This property is particularly useful in the construction of cyclic peptides, which are known for their high stability and bioavailability compared to linear counterparts.

From an environmental perspective, the biodegradability of this compound is an area of active research. Understanding its degradation pathways under various conditions is essential for assessing its safety and sustainability in industrial applications.

In conclusion, CAS No. 1547589-22-9, or 1-({(prop-2-en-1-yloxy)carbonylamino}methyl)cyclopentane-1-carboxylic acid, represents a versatile building block with diverse applications across multiple disciplines. Continued research into its synthesis, properties, and applications will undoubtedly unlock new opportunities for its utilization in advancing modern science and technology.